Cas no 5409-80-3 (Benzene,1-(2-chloroethoxy)-2-(chloromethyl)-4-methyl-)

Benzene,1-(2-chloroethoxy)-2-(chloromethyl)-4-methyl- structure
5409-80-3 structure
Product Name:Benzene,1-(2-chloroethoxy)-2-(chloromethyl)-4-methyl-
CAS No:5409-80-3
MF:C10H12Cl2O
MW:219.107681274414
CID:383987
PubChem ID:224197
Update Time:2025-04-19

Benzene,1-(2-chloroethoxy)-2-(chloromethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(2-chloroethoxy)-2-(chloromethyl)-4-methyl-
    • (2-chloro-ethyl)-(2-chloromethyl-4-methyl-phenyl)-ether
    • (2-Chlor-aethyl)-(2-chlormethyl-4-methyl-phenyl)-aether
    • NSC12531
    • DTXSID00279375
    • 5409-80-3
    • NSC-12531
    • 1-(2-chloroethoxy)-2-(chloromethyl)-4-methylbenzene
    • Inchi: 1S/C10H12Cl2O/c1-8-2-3-10(13-5-4-11)9(6-8)7-12/h2-3,6H,4-5,7H2,1H3
    • InChI Key: WOPWBSQWQNEPHL-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C)C=CC=1OCCCl

Computed Properties

  • Exact Mass: 218.02666
  • Monoisotopic Mass: 218.0265204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
  • LogP: 3.35140
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